N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)furan-2-carboxamide

• IUPAC Name: N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H13N3O2S/c1-11-12(17-21-14-7-3-9-19-18(14)24-17)5-2-6-13(11)20-16(22)15-8-4-10-23-15/h2-10H,1H3,(H,20,22)
• InChI Key: ZAAGVDGQCYWXBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CO2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol

Description

N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)furan-2-carboxamide, also known as THZ2, is a synthetic small molecule compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent for cancer treatment. THZ2 is a potent and selective inhibitor of CDK7, a cyclin-dependent kinase that plays a critical role in regulating the transcription of genes involved in cell cycle progression and DNA damage response.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are crucial in neutralizing harmful free radicals in the body, which can prevent various health issues such as heart disease and cancer.

Antimicrobial Activity

. This means they can be used in the development of new drugs to combat various bacterial and viral infections.

Herbicidal Activity

. This suggests potential applications in agriculture, particularly in the development of new herbicides.

Anti-inflammatory Activity

. They could be used in the treatment of conditions characterized by inflammation, such as arthritis and asthma.

Antifungal Activity

. This suggests potential use in the treatment of fungal infections.

Antitumor Activity

. This indicates potential applications in cancer treatment.

Histamine H3 Receptor Antagonists

. This suggests potential use in the treatment of allergies and asthma.

Phosphoinositide 3-Kinase Inhibitors

. This suggests potential use in the treatment of cancer, as PI3K inhibitors can prevent the growth of cancer cells.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), ritonavir (antiretroviral drug), abafungin (antifungal drug), and tiazofurin (antineoplastic drug) . These compounds target a variety of enzymes and receptors, indicating a broad spectrum of potential targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular function . For instance, some thiazole derivatives can inhibit enzymes, block receptors, or interfere with cellular pathways, leading to their diverse biological activities .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities . For example, they can affect pathways related to inflammation, microbial growth, viral replication, and cancer cell proliferation .

Pharmacokinetics

The solubility of thiazole derivatives in water, alcohol, and ether may influence their absorption and distribution

Result of Action

Given the diverse biological activities of thiazole derivatives , it can be inferred that this compound may have a range of potential effects, depending on its specific targets and mode of action.